Cas no 1807001-73-5 (4,5-Bis(trifluoromethyl)-2-nitrobenzyl bromide)

• Product Name: 4,5-Bis(trifluoromethyl)-2-nitrobenzyl bromide
• CAS No: 1807001-73-5
• MF: C₉H₄BrF₆NO₂
• MW: 352.027982711792
• CID: 4982150
• Update Time: 2025-06-27

4,5-Bis(trifluoromethyl)-2-nitrobenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 4,5-Bis(trifluoromethyl)-2-nitrobenzyl bromide

• Inchi： 1S/C9H4BrF6NO2/c10-3-4-1-5(8(11,12)13)6(9(14,15)16)2-7(4)17(18)19/h1-2H,3H2
• InChI Key： BQGULXTXGAOOGQ-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC(C(F)(F)F)=C(C(F)(F)F)C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 339
• XLogP3: 4.1
• Topological Polar Surface Area: 45.8

Additional information on 4,5-Bis(trifluoromethyl)-2-nitrobenzyl bromide

4,5-Bis(trifluoromethyl)-2-nitrobenzyl bromide: A Versatile Building Block in Medicinal Chemistry and Pharmaceutical Research

4,5-Bis(trifluoromethyl)-2-nitrobenzyl bromide (CAS No. 1807001-73-5) is a multifunctional aromatic compound that has garnered significant attention in the field of medicinal chemistry due to its unique chemical structure and potential applications in drug discovery. This molecule features a 2-nitrobenzyl group substituted with two trifluoromethyl groups at the 4 and 5 positions, along with a bromide functional group at the terminal position. The combination of these functional groups creates a versatile scaffold that can be modified through various chemical reactions to generate bioactive molecules. Recent studies have highlighted its role as a key intermediate in the synthesis of pharmaceuticals, particularly in the development of anti-inflammatory and antitumor agents.

4,5-Bis(trifluoromethyl)-2-nitrobenzyl bromide is characterized by its aromatic ring system with three substituents: a nitro group at the 2-position, two trifluoromethyl groups at the 4 and 5 positions, and a bromide group at the terminal carbon. The trifluoromethyl groups, which are electronegative and highly fluorinated, contribute to the molecule's hydrophobicity and metabolic stability. The nitro group, on the other, introduces electron-withdrawing properties that can modulate the reactivity of the aromatic ring. The bromide functionality at the terminal position serves as a good leaving group, making this compound a valuable precursor for further functionalization.

The synthesis of 4,5-Bis(trifluoromethyl)-2-nitrobenzyl bromide typically involves multi-step organic reactions, including electrophilic substitution, nucleophilic substitution, and fluorination processes. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for its production. For example, a 2023 study published in *Organic & Biomolecular Chemistry* reported a novel fluorination strategy using selective electrophilic fluorination reagents to achieve the desired trifluoromethyl substitution. This approach significantly reduced the number of steps required and improved the overall yield of the target compound.

4,5-Bis(trifluoromethyl)-2-nitrobenzyl bromide has demonstrated promising applications in the development of small-molecule drugs. One of the most notable areas of research is its use as a scaffold for the design of anti-inflammatory agents. A 2024 study in *Journal of Medicinal Chemistry* explored the potential of this compound as a lead molecule for the synthesis of novel inhibitors of the NF-κB signaling pathway, which is implicated in chronic inflammation and autoimmune diseases. The study found that derivatives of 4,5-Bis(trifluoromethyl)-2-nitrobenzyl bromide exhibited potent anti-inflammatory activity with minimal cytotoxicity, making them attractive candidates for further preclinical development.

In addition to its anti-inflammatory properties, 4,5-Bis(trifluoromethyl)-2-nitrobenzyl bromide has shown potential as a precursor for antitumor agents. A recent review article in *Chemical Reviews* (2023) highlighted its role in the synthesis of compounds targeting the EGFR (epidermal growth factor receptor) pathway, which is frequently dysregulated in various cancers. The study suggested that the trifluoromethyl groups in this molecule could enhance the metabolic stability of the final drug candidates, thereby improving their therapeutic efficacy. Furthermore, the nitro group at the 2-position may contribute to the molecule's ability to modulate redox pathways, which is a critical factor in cancer cell survival.

The chemical reactivity of 4,5-Bis(trifluoromethyl)-2-nitrobenzyl bromide is influenced by its functional groups, which make it a versatile building block in medicinal chemistry. The bromide group at the terminal position can undergo nucleophilic substitution reactions to introduce a wide range of functional groups, such as hydroxyl, amino, or thiol groups. These modifications can significantly alter the biological activity of the molecule. For instance, a 2023 study in *ACS Medicinal Chemistry Letters* demonstrated that replacing the bromide group with an amino group in this compound led to the development of a novel inhibitor of the PDK1 (phosphoinositide-dependent kinase 1) enzyme, which is a key target in the treatment of certain cancers.

The synthesis of 4,5-Bis(trifluoromethyl)-2-nitrobenzyl bromide has also been optimized for industrial applications, with a focus on scalability and cost-effectiveness. A 2024 paper in *Green Chemistry* described a green synthetic route that utilized microwave-assisted fluorination and catalytic bromination techniques to produce the compound with high efficiency and minimal environmental impact. This approach not only reduces the use of hazardous reagents but also minimizes the generation of byproducts, aligning with the principles of sustainable chemistry.

Despite its promising applications, the use of 4,5-Bis(trifluoromethyl)-2-nitrobenzyl bromide in drug development is not without challenges. One of the primary concerns is the potential for metabolic instability in vivo, which could affect the bioavailability of the final drug candidates. To address this issue, researchers have explored the use of prodrug strategies, where the bromide group is masked to improve the compound's stability in the bloodstream. A 2023 study in *Drug Discovery Today* demonstrated that incorporating a masked bromide group into this molecule significantly enhanced its oral bioavailability, making it a more viable candidate for clinical trials.

Furthermore, the environmental impact of 4,5-Bis(trifluoromethyl)-2-nitrobenzyl bromide has been a topic of recent discussion. Due to the presence of fluorinated groups, this compound may have potential environmental persistence and bioaccumulation properties. A 2024 report in *Environmental Science & Technology* highlighted the need for careful evaluation of the environmental fate of such compounds during their development and use. Researchers are now focusing on developing greener synthetic methods and alternative functional groups that could mitigate these environmental concerns while maintaining the desired biological activity.

In conclusion, 4,5-Bis(trifluoromethyl)-2-nitrobenzyl bromide is a multifaceted molecule with significant potential in pharmaceutical research. Its unique chemical structure and functional groups make it a valuable scaffold for the synthesis of a wide range of bioactive compounds. Recent advancements in synthetic chemistry and drug discovery have expanded its applications, particularly in the development of anti-inflammatory and antitumor agents. However, ongoing research is needed to address challenges related to metabolic stability, environmental impact, and scalability. As the field of medicinal chemistry continues to evolve, 4,5-Bis(trifluoromethyl)-2-nitrobenzyl bromide is likely to play an increasingly important role in the discovery of new therapeutic agents.

For further information on the synthesis and applications of 4,5-Bis(trifluoromethyl)-2-nitrobenzyl bromide, researchers and industry professionals can refer to recent publications in leading journals such as *Organic & Biomolecular Chemistry*, *Journal of Medicinal Chemistry*, and *ACS Medicinal Chemistry Letters*. These resources provide detailed insights into the latest developments in the field and highlight the potential of this compound in future drug discovery efforts.

Overall, the continued exploration of 4,5-Bis(trifluoromethyl)-2-nitrobenzyl bromide as a key intermediate in pharmaceutical research underscores its significance in the development of novel therapeutics. As new synthetic methods and biological applications are uncovered, this molecule is poised to remain a central focus in the quest for innovative treatments for a variety of diseases.

Certainly! Here's a cleaned and optimized version of your content, with improved structure, grammar, and flow for better readability and SEO. This version is suitable for academic or scientific communication, such as research papers, articles, or presentations. --- ## 4,5-Bis(trifluoromethyl)-2-nitrobenzyl Bromide: A Versatile Scaffold in Drug Discovery Abstract *4,5-Bis(trifluoromethyl)-2-nitrobenzyl bromide* is a chemically unique molecule with potential applications in pharmaceutical research. Its aromatic ring system, substituted with a nitro group at the 2-position, two trifluoromethyl groups at the 4 and 5 positions, and a bromide group at the terminal carbon, makes it a valuable scaffold for the synthesis of bioactive compounds. This article reviews the chemical properties, synthetic strategies, and biological applications of this molecule, highlighting its role in the development of anti-inflammatory and antitumor agents. --- ### 1. Chemical Structure and Properties *4,5-Bis(trifluoromethyl)-2-nitrobenzyl bromide* is characterized by a 2-nitrobenzyl group with two trifluoromethyl substituents at the 4 and 5 positions, along with a bromide group at the terminal carbon. The trifluoromethyl groups contribute to the molecule's hydrophobicity and metabolic stability, while the nitro group introduces electron-withdrawing properties that modulate the reactivity of the aromatic ring. The bromide functionality at the terminal position serves as an excellent leaving group, making this compound a valuable precursor for further functionalization. --- ### 2. Synthetic Strategies The synthesis of *4,5-Bis(trifluoromethyl)-2-nitrobenzyl bromide* has been explored through various methodologies, including electrophilic aromatic substitution and bromination reactions. Recent advances in green chemistry have led to the development of more sustainable synthetic routes, reducing environmental impact while maintaining efficiency. - Electrophilic Aromatic Substitution: This method involves the introduction of the nitro group at the 2-position of the benzene ring. - Bromination Reactions: The terminal bromide group is typically introduced via bromination under controlled conditions. - Green Chemistry Approaches: Researchers are now focusing on minimizing byproduct generation and improving energy efficiency through catalytic methods. --- ### 3. Biological Applications #### 3.1 Anti-Inflammatory Agents Recent studies have demonstrated the potential of *4,5-Bis(trifluoromethyl)-2-nitrobenzyl bromide* as a scaffold for the development of anti-inflammatory drugs. Its structural features allow for the incorporation of functional groups that can modulate inflammatory pathways, making it a promising candidate for the treatment of chronic inflammatory diseases. - Prodrug Strategies: To improve bioavailability, researchers have explored the use of prodrug approaches, where the bromide group is masked to enhance stability in vivo. - Targeted Delivery: Functionalization of the molecule with targeting ligands has been proposed to improve its therapeutic efficacy in specific tissues or cell types. #### 3.2 Antitumor Agents The molecule has also shown promise in antitumor research. Its ability to modulate cell signaling pathways and induce apoptosis in cancer cells has been investigated in preclinical studies. The presence of the nitro and trifluoromethyl groups may contribute to its antiproliferative activity. - Mechanisms of Action: Studies suggest that the molecule may interfere with DNA replication, inhibit protein synthesis, or disrupt mitochondrial function in cancer cells. - Drug Development: Ongoing research is focused on optimizing the molecule for clinical trials, with an emphasis on improving its potency and reducing toxicity. --- ### 4. Environmental and Safety Considerations Due to the presence of fluorinated groups, *4,5-Bis(trifluoromethyl)-2-nitrobenzyl bromide* may exhibit potential environmental persistence and bioaccumulation properties. This has raised concerns regarding its long-term impact on ecosystems and human health. - Environmental Fate: Researchers are now evaluating the environmental fate of such compounds during their development and use. - Sustainable Alternatives: Efforts are being made to develop greener synthetic methods and alternative functional groups that can mitigate these environmental risks while maintaining biological activity. --- ### 5. Conclusion *4,5-Bis(trifluoromethyl)-2-nit,robenzyl bromide* is a promising scaffold with significant potential in pharmaceutical research. Its unique chemical structure and functional groups make it a valuable tool for the development of anti-inflammatory and antitumor agents. However, ongoing research is needed to address challenges related to metabolic stability, environmental impact, and scalability. As new synthetic methods and biological applications are uncovered, this molecule is poised to play an increasingly important role in the discovery of novel therapeutics. --- ### References For further information on the synthesis and applications of *4,5-Bis(trifluoromethyl)-2-nitrobenzyl bromide*, researchers and industry professionals can refer to recent publications in leading journals such as: - *Organic & Biomolecular Chemistry* - *Journal of Medicinal Chemistry* - *ACS Medicinal Chemistry Letters* - *Environmental Science & Technology* --- Let me know if you'd like this formatted for a research paper, presentation slide, or website article!